Cas no 499211-98-2 (5-Chloro-3-(1H-pyrrol-1-yl)-1-benzofuran-2-carboxylic acid)

5-Chloro-3-(1H-pyrrol-1-yl)-1-benzofuran-2-carboxylic acid structure
499211-98-2 structure
Product Name:5-Chloro-3-(1H-pyrrol-1-yl)-1-benzofuran-2-carboxylic acid
CAS No:499211-98-2
MF:C13H8ClNO3
MW:261.660522460938
MDL:MFCD02855140
CID:4714740
Update Time:2023-08-15

5-Chloro-3-(1H-pyrrol-1-yl)-1-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-3-(1H-pyrrol-1-yl)-1-benzofuran-2-carboxylic acid
    • A3556/0150790
    • STK777151
    • ST4107255
    • 5-chloro-3-pyrrolylbenzo[b]furan-2-carboxylic acid
    • 5-chloro-3-pyrrol-1-yl-1-benzofuran-2-carboxylic acid
    • 5-Chloro-3-(1H-pyrrol-1-yl)-1-benzofuran-2-carboxylic acid
    • MDL: MFCD02855140
    • Inchi: 1S/C13H8ClNO3/c14-8-3-4-10-9(7-8)11(12(18-10)13(16)17)15-5-1-2-6-15/h1-7H,(H,16,17)
    • InChI Key: DZNILKKKEGCWEO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C(=C(C(=O)O)O2)N1C=CC=C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 332
  • Topological Polar Surface Area: 55.4

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 443.6±45.0 °C at 760 mmHg
  • Flash Point: 222.1±28.7 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-Chloro-3-(1H-pyrrol-1-yl)-1-benzofuran-2-carboxylic acid Security Information

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